Cas no 1259443-48-5 (5-Methyl-2-(methylthio)phenylboronic acid)

5-Methyl-2-(methylthio)phenylboronic acid structure

1259443-48-5 structure

Product Name:5-Methyl-2-(methylthio)phenylboronic acid

CAS No:1259443-48-5

MF:C₈H₁₁BO₂S

MW:182.047741174698

MDL:MFCD18384185

CID:2125040

Update Time:2023-08-03

5-Methyl-2-(methylthio)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

- 5-methyl-2-(methylthio)phenylboronic acid
- QNLWXIOFGZGNAJ-UHFFFAOYSA-N
- 5-Methyl-2-(methylthio)phenylboronic acid
- MDL： MFCD18384185
- Inchi： 1S/C8H11BO2S/c1-6-3-4-8(12-2)7(5-6)9(10)11/h3-5,10-11H,1-2H3
- InChI Key： QNLWXIOFGZGNAJ-UHFFFAOYSA-N
- SMILES： S(C)C1C=CC(C)=CC=1B(O)O

Computed Properties

Exact Mass: 182.057
Monoisotopic Mass: 182.057
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 143
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 65.8

5-Methyl-2-(methylthio)phenylboronic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	M241180-50mg	5-Methyl-2-(methylthio)phenylboronic acid	1259443-48-5		50mg	$ 165.00	2022-06-04
TRC	M241180-100mg	5-Methyl-2-(methylthio)phenylboronic acid	1259443-48-5		100mg	$ 270.00	2022-06-04
TRC	M241180-250mg	5-Methyl-2-(methylthio)phenylboronic acid	1259443-48-5		250mg	$ 540.00	2022-06-04
Apollo Scientific	OR908552-1g	5-Methyl-2-(methylthio)phenylboronic acid	1259443-48-5	96%	1g	£310.00	2025-02-20
Chemenu	CM206870-1g	5-Methyl-2-(methylthio)phenylboronic acid	1259443-48-5	95%	1g	$352	2023-02-03
abcr	AB515990-500 mg	5-Methyl-2-(methylthio)phenylboronic acid	1259443-48-5		500MG	€310.80	2023-04-17
abcr	AB515990-1 g	5-Methyl-2-(methylthio)phenylboronic acid	1259443-48-5		1g	€415.70	2023-04-17
abcr	AB515990-500mg	5-Methyl-2-(methylthio)phenylboronic acid	1259443-48-5		500mg	€310.80	2023-09-02
abcr	AB515990-1g	5-Methyl-2-(methylthio)phenylboronic acid; .	1259443-48-5		1g	€303.10	2025-03-19
A2B Chem LLC	AI17262-250mg	5-Methyl-2-(methylthio)phenylboronic acid	1259443-48-5	95%	250mg	$157.00	2024-01-04

5-Methyl-2-(methylthio)phenylboronic acid Related Literature

1. Excitation dependent bidirectional electron transfer in phthalocyanine-functionalised MoS2 nanosheets†

Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
2. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†

Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
3. Exceptionally high temperature spin crossover in amide-functionalised 2,6-bis(pyrazol-1-yl)pyridine iron(ii) complex revealed by variable temperature Raman spectroscopy and single crystal X-ray diffraction†

Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
4. Ester-directed orthogonal dual C–H activation and ortho aryl C–H alkenylation via distal weak coordination†

Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
5. Excited state dynamics in HgAr2: statistical analysis of vibrational state distribution

Faraday Discuss., 1994,97, 131-142

Related Categories

Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

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